Cas no 842968-42-7 (3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide)

• Product Name: 3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide
• CAS No: 842968-42-7
• MF: C₁₉H₂₀N₂O₂S
• MW: 340.439303398132
• CID: 6256103
• PubChem ID: 1095929
• Update Time: 2025-10-20

3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide
• SR-01000368389
• F1736-0148
• 3-(5-METHYLFURAN-2-YL)-N-{5-[(3-METHYLPHENYL)METHYL]-1,3-THIAZOL-2-YL}PROPANAMIDE
• N-[5-(3-methylbenzyl)-1,3-thiazol-2-yl]-3-(5-methylfuran-2-yl)propanamide
• AKOS000627782
• SR-01000368389-1
• N-(5-(3-methylbenzyl)thiazol-2-yl)-3-(5-methylfuran-2-yl)propanamide
• 842968-42-7
• NSC-793595
• 3-(5-methylfuran-2-yl)-N-[5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl]propanamide
• NSC793595

• Inchi： 1S/C19H20N2O2S/c1-13-4-3-5-15(10-13)11-17-12-20-19(24-17)21-18(22)9-8-16-7-6-14(2)23-16/h3-7,10,12H,8-9,11H2,1-2H3,(H,20,21,22)
• InChI Key： FLCSWZFQFSWVLK-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1C=CC=C(C)C=1)NC(CCC1=CC=C(C)O1)=O

Computed Properties

• Exact Mass: 340.12454906g/mol
• Monoisotopic Mass: 340.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.4Ų

Additional information on 3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide

Comprehensive Overview of 3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide (CAS No. 842968-42-7)

The compound 3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide (CAS No. 842968-42-7) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its intricate heterocyclic framework, this compound is often studied for its potential biological activities and pharmacological properties. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for further investigation.

One of the key features of 3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide is its hybrid structure, combining a furan ring and a thiazole moiety. These heterocyclic compounds are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of the methylphenyl group further enhances its lipophilicity, which can influence its bioavailability and metabolic stability. Such characteristics are critical in the design of small-molecule drugs and therapeutic agents.

In recent years, the scientific community has shown growing interest in furan-thiazole hybrids, as evidenced by the surge in publications and patents. This trend aligns with the broader focus on multi-target drug design and polypharmacology, where compounds like 3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide are explored for their ability to modulate multiple biological pathways. The compound's CAS No. 842968-42-7 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of 3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide involves multi-step organic synthesis, often employing amide coupling and cyclization reactions. Researchers optimize these protocols to achieve high yields and purity, which are essential for subsequent biological testing. The compound's spectroscopic data (e.g., NMR, MS) are well-documented, aiding in its identification and characterization.

Beyond its chemical attributes, 3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide is often discussed in the context of drug repurposing and computational chemistry. Advanced techniques like molecular docking and QSAR modeling are used to predict its interactions with target proteins. These in silico approaches are complemented by in vitro assays to validate its efficacy and safety profiles.

The compound's potential applications extend to neurodegenerative diseases, inflammatory disorders, and metabolic syndromes, areas where heterocyclic scaffolds have shown promise. For instance, the thiazole ring is a common motif in kinase inhibitors, while the furan moiety is associated with antioxidant and anti-inflammatory effects. Such dual functionality makes CAS No. 842968-42-7 a compelling subject for interdisciplinary research.

In conclusion, 3-(5-methylfuran-2-yl)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}propanamide represents a fascinating example of modern medicinal chemistry. Its structural complexity and biological potential underscore the importance of continued exploration. As the demand for novel therapeutics grows, compounds like this will remain at the forefront of drug discovery efforts, offering new avenues for addressing unmet medical needs.